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Compound of Interest

Compound Name: Vat Black 38

Cat. No.: B1172229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Vat Black 38 with other selected polycyclic

aromatic vat dyes. The information presented is intended to assist researchers, scientists, and

professionals in drug development in understanding the performance characteristics and

chemical nature of these complex colorants. This document summarizes key performance

data, details experimental protocols for performance evaluation, and visualizes fundamental

concepts and structures.

Introduction to Polycyclic Aromatic Vat Dyes
Vat dyes are a class of water-insoluble dyes that are applied to a substrate in a reduced,

soluble form (leuco form) and then oxidized to their original insoluble and colored state within

the fiber. This process imparts exceptional fastness properties. Polycyclic aromatic vat dyes are

a significant subgroup characterized by their large, fused aromatic ring systems, often based

on anthraquinone or violanthrone structures. These complex structures are responsible for their

deep colors and high stability. Vat Black 38 is a notable member of this class, recognized for its

excellent fastness properties.[1]

Comparative Performance Data
The following table summarizes the key performance characteristics of Vat Black 38 and other

selected polycyclic aromatic vat dyes. The data has been compiled from various industry and

research publications.
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Dye
Name

C.I. Name
CAS
Number

Molecular
Formula

Lightfast
ness (ISO
105-B02)

Wash
Fastness
(ISO 105-
C06)

Chemical
Class

Vat Black

38
-

12237-35-

3

Not

precisely

defined

7-8 4-5

Violanthron

e

Derivative

Vat Black

25
Vat Olive T 4395-53-3

C₄₅H₂₂N₂O

₅
8 4-5

Anthraquin

one

Derivative

Vat Black

27
Vat Olive R 2379-81-9

C₄₂H₂₃N₃O

₆
7 4-5

Anthraquin

one

Derivative

Vat Green

1

Vat Green

FFB
128-58-5 C₃₆H₂₀O₄ - -

Dimethoxy

violanthron

e

Vat Blue 6
Vat Blue

BC
130-20-1

C₂₈H₁₂Cl₂

N₂O₄
7-8 -

Dichloroind

anthrene

Note: Fastness ratings are on a scale of 1 to 8 for lightfastness (8 being the best) and 1 to 5 for

wash fastness (5 being the best). A hyphen (-) indicates that specific data was not readily

available in the searched literature.

Experimental Protocols
The performance data presented in this guide is determined by standardized experimental

protocols. Below are detailed methodologies for the key experiments cited.

Lightfastness Testing (ISO 105-B02: Artificial Light)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Apparatus:
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Xenon arc lamp fading apparatus

Blue wool standards (ISO 105-B08)

Grey scale for assessing change in color (ISO 105-A02)

Procedure:

Specimen Preparation: A specimen of the dyed textile is mounted on a card.

Exposure: The specimen and a set of blue wool standards are simultaneously exposed to

the light from a xenon arc lamp under controlled conditions of temperature and humidity.

Evaluation: The fading of the test specimen is assessed by comparing its change in color

with that of the blue wool standards. The lightfastness rating is the number of the blue wool

standard that shows a similar degree of fading.

Wash Fastness Testing (ISO 105-C06: Domestic and
Commercial Laundering)
This test is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

Apparatus:

Launder-Ometer or similar apparatus for mechanical agitation at a controlled temperature.

Stainless steel balls for abrasion.

Multifibre adjacent fabric (to assess staining).

Grey scale for assessing change in color (ISO 105-A02) and staining (ISO 105-A03).

Standard ECE phosphate reference detergent.

Procedure:
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Specimen Preparation: A specimen of the dyed textile is sewn together with a piece of

multifibre adjacent fabric.

Washing: The composite specimen is placed in a stainless-steel container with a specified

amount of detergent solution and stainless-steel balls. The container is then agitated in the

Launder-Ometer for a specific time and at a specific temperature (e.g., 40°C for 30 minutes).

Rinsing and Drying: After the washing cycle, the composite specimen is removed, rinsed

thoroughly with water, and dried.

Evaluation: The change in color of the dyed specimen is assessed using the grey scale for

color change. The staining of each type of fiber in the multifibre adjacent fabric is assessed

using the grey scale for staining.

Visualizations
General Structure of Polycyclic Aromatic Vat Dyes
Polycyclic aromatic vat dyes are characterized by their large, fused ring systems containing

keto groups. The general structure is a polycyclic aromatic quinone.

Polycyclic Aromatic Hydrocarbon Core

Quinone (C=O groups)
 contains

Auxochromes (e.g., -NH2, -OH)
 may be substituted with

Click to download full resolution via product page

Caption: General structural components of a polycyclic aromatic vat dye.

Vat Dyeing Process Workflow
The application of vat dyes involves a reduction-oxidation cycle to fix the insoluble dye within

the textile fibers.
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Insoluble Vat Dye Pigment Reduction
(Vatting with reducing agent and alkali) Soluble Leuco-Vat Dye Dyeing of Fiber Oxidation

(Air or chemical oxidant)
Insoluble Vat Dye

(Fixed in fiber)

Click to download full resolution via product page

Caption: Workflow of the vat dyeing process.

Chemical Structures of Selected Vat Dyes
The following diagrams illustrate the chemical structures of Vat Black 38 (a representative

violanthrone structure), Vat Black 25, Vat Green 1, and Vat Blue 6.

Vat Black 38 (Representative Violanthrone Structure)

Vat Black 38 is a complex mixture with a core structure based on violanthrone. A precise single structure is not publicly available. The diagram below represents the fundamental violanthrone skeleton. violanthrone

Click to download full resolution via product page

Caption: Representative core structure of Vat Black 38.

Vat Black 25 (C.I. 69525)

vatblack25

Click to download full resolution via product page

Caption: Chemical structure of Vat Black 25.

Vat Green 1 (C.I. 59825)

vatgreen1

Click to download full resolution via product page
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Caption: Chemical structure of Vat Green 1.[2][3][4][5][6]

Vat Blue 6 (C.I. 69825)

vatblue6

Click to download full resolution via product page

Caption: Chemical structure of Vat Blue 6.[7][8][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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